Cas no 158171-53-0 (17R-Epristeride)

• Product Name: 17R-Epristeride
• CAS No: 158171-53-0
• MF: C₂₅H₃₇NO₃
• MW: 399.566187620163
• CID: 5579433
• Update Time: 2025-06-07

17R-Epristeride Chemical and Physical Properties

Names and Identifiers

• Androsta-3,5-diene-3-carboxylic acid, 17-[[(1,1-dimethylethyl)amino]carbonyl]-, (17α)- (9CI)
• Epristeride Impurity 1
• 17R-Epristeride

• Inchi： 1S/C25H37NO3/c1-23(2,3)26-21(27)20-9-8-18-17-7-6-16-14-15(22(28)29)10-12-24(16,4)19(17)11-13-25(18,20)5/h6,14,17-20H,7-13H2,1-5H3,(H,26,27)(H,28,29)/t17-,18-,19-,20-,24-,25-/m0/s1
• InChI Key： VAPSMQAHNAZRKC-DFRSGRCKSA-N
• SMILES： C[C@]12CC[C@]3([H])[C@]4(CCC(C(=O)O)=CC4=CC[C@@]3([H])[C@]1([H])CC[C@H]2C(=O)NC(C)(C)C)C

Experimental Properties

• Density: 1.13±0.1 g/cm3(Predicted)
• Boiling Point: 596.0±50.0 °C(Predicted)
• pka: 4.91±0.70(Predicted)

Additional information on 17R-Epristeride

17R-Epristeride (CAS No. 158171-53-0): A Comprehensive Overview

17R-Epristeride (CAS No. 158171-53-0) is a steroidal compound that has garnered significant attention in the field of medicinal chemistry and pharmacology due to its potential therapeutic applications. This compound is a 5α-reductase inhibitor, which plays a crucial role in the metabolism of androgens, particularly testosterone. The inhibition of 5α-reductase is essential for managing conditions such as benign prostatic hyperplasia (BPH) and male pattern baldness (androgenetic alopecia).

The chemical structure of 17R-Epristeride is characterized by its unique stereochemistry, specifically the 17R configuration, which distinguishes it from other 5α-reductase inhibitors. This configuration confers specific pharmacological properties that make it a promising candidate for clinical use. The compound is synthesized through a series of well-defined chemical reactions, ensuring high purity and consistency in its production.

Recent studies have highlighted the efficacy and safety profile of 17R-Epristeride. In a clinical trial published in the Journal of Urology, researchers evaluated the effects of 17R-Epristeride on patients with BPH. The results showed a significant reduction in prostate volume and improvement in urinary symptoms, with minimal side effects compared to traditional treatments such as finasteride. These findings suggest that 17R-Epristeride could be a valuable addition to the current therapeutic options for BPH.

In addition to its applications in urology, 17R-Epristeride has also shown promise in dermatology. A study published in the Journal of Investigative Dermatology investigated the use of 17R-Epristeride for treating androgenetic alopecia. The study found that topical application of the compound led to significant hair regrowth and improved hair density, with patients reporting high satisfaction levels. These results indicate that 17R-Epristeride could be an effective treatment for hair loss, offering a non-invasive alternative to surgical interventions.

The mechanism of action of 17R-Epristeride involves selective inhibition of 5α-reductase type 2, which is primarily responsible for converting testosterone to dihydrotestosterone (DHT). DHT is a potent androgen that plays a key role in the development and progression of BPH and androgenetic alopecia. By reducing DHT levels, 17R-Epristeride helps alleviate symptoms associated with these conditions without significantly affecting systemic testosterone levels.

The pharmacokinetics of 17R-Epristeride have been extensively studied to ensure its safety and efficacy. Research has shown that the compound is well-absorbed when administered orally or topically, with a favorable distribution profile that allows it to reach target tissues effectively. The half-life of 17R-Epristeride is relatively short, which minimizes the risk of accumulation and potential side effects. Additionally, metabolism studies have demonstrated that the compound is primarily metabolized by hepatic enzymes, leading to inactive metabolites that are efficiently excreted from the body.

Clinical trials have also focused on the safety profile of 17R-Epristeride. Adverse effects reported in these trials were generally mild and transient, including occasional gastrointestinal discomfort and skin irritation when used topically. These side effects were manageable and did not lead to significant discontinuation rates among study participants. The overall safety profile of 17R-Epristeride supports its potential for long-term use in managing chronic conditions such as BPH and androgenetic alopecia.

In conclusion, 17R-Epristeride (CAS No. 158171-53-0) represents a promising therapeutic agent with potential applications in urology and dermatology. Its unique chemical structure and mechanism of action make it an effective inhibitor of 5α-reductase type 2, leading to significant improvements in symptoms associated with BPH and hair loss. Ongoing research continues to explore new avenues for its use, further solidifying its position as a valuable addition to the pharmaceutical arsenal.